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For researchers, scientists, and drug development professionals at the University of California,

Berkeley (UCB), the proper disposal of chemical waste is a critical component of laboratory

safety and regulatory compliance. While specific disposal protocols are contingent on the

chemical's properties, UCB's Environment, Health & Safety (EH&S) office provides a

comprehensive framework for managing hazardous materials. This guide outlines the essential

steps and resources for the proper disposal of laboratory waste.

Determining the Correct Waste Stream
The initial and most crucial step is to characterize the waste material to determine the

appropriate disposal pathway.[1] UCB categorizes hazardous waste into four main types:

chemical, biological, radioactive, and sharps.[1] For chemical waste, it is imperative to consult

the Safety Data Sheet (SDS) for each component to understand its hazardous properties.[1]

General Chemical Waste Disposal Protocol
For general chemical waste, the process involves several key stages, from containment to

pickup. The following table summarizes the primary contacts and resources available to

laboratory personnel for hazardous waste management.
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Resource/Contact Function Link/Contact Information

Hazardous Waste Program

(HWP)

Online portal to create waste

labels and request pickups.[2]

Access requires a CalNet ID

and completion of hazardous

waste training.[1][2]

EH&S Office
Provides guidance, training,

and manages waste disposal.

(510) 642-3073 or --INVALID-

LINK--[2]

Radiation Safety
Manages the disposal of

radioactive and mixed waste.
--INVALID-LINK--[3]

College of Chemistry Chemical

Reuse and Disposal Program

Assists in identifying proper

handling procedures for

research products.

(510) 642-2630

Step-by-Step Disposal Procedure
The disposal of chemical waste at UC Berkeley follows a structured procedure to ensure safety

and compliance. The workflow diagram below illustrates the decision-making process for a

researcher.
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Handling Specific Types of Chemical Waste
Chemically Contaminated Sharps: All chemically contaminated needles and razor blades must

be disposed of in red sharps containers. A hazardous waste label from the HWP system should

be affixed, and the biohazard symbol should be defaced.[3]

Chemically Contaminated Laboratory Debris: Items such as gloves, paper towels, and pipettes

with trace chemical contamination should be placed in designated 15-gallon drums with a

"Hazardous Waste Label" and a "Chemically Contaminated Material Only" sticker.[3]

Empty Chemical Containers: Glass and metal containers that are completely empty and free of

chemical residue can be disposed of in specially labeled bins. Strict criteria for what constitutes

an "empty" container must be followed.[3]

Emergency Procedures
In the event of a chemical spill, immediate action is necessary to ensure safety.

Isolate the area and alert people in the immediate vicinity.[4]

If the material is flammable, turn off nearby ignition sources if it is safe to do so.[4]

For volatile substances or airborne powders, evacuate the area.[4]

If safe, confine the spill with absorbent materials and prevent it from entering drains.[4]

Contact EH&S at (510) 642-3073 for guidance and to report the spill. For life-threatening

emergencies, call 911.[4]

By adhering to these established procedures and utilizing the resources provided by UC

Berkeley's EH&S, researchers can ensure the safe and compliant disposal of all chemical

waste.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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